Cas no 209625-78-5 (Pyrrolidine,3,4-difluoro-1-octyl-, (3R,4R)-)

• Product Name: Pyrrolidine,3,4-difluoro-1-octyl-, (3R,4R)-
• CAS No: 209625-78-5
• MF: C₁₂H₂₃F₂N
• MW: 219.314530611038
• CID: 253632
• PubChem ID: 10856990
• Update Time: 2025-04-19

Pyrrolidine,3,4-difluoro-1-octyl-, (3R,4R)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,3,4-difluoro-1-octyl-, (3R,4R)-
• (3R,4R)-1-N-OCTYL-3,4-DIFLUOROPYRROLIDINE
• (3R,4R)-3,4-difluoro-1-octylpyrrolidine
• (3R,4R)-N-Octyl-3,4-difluoropyrrolidine
• AG-E-53878
• CTK4E5553
• 209625-78-5
• DTXSID70446092

• Inchi： 1S/C12H23F2N/c1-2-3-4-5-6-7-8-15-9-11(13)12(14)10-15/h11-12H,2-10H2,1H3/t11-,12-/m1/s1
• InChI Key： NPSICPWUOAZCNP-VXGBXAGGSA-N
• SMILES： F[C@H]1[C@@H](CN(CCCCCCCC)C1)F

Computed Properties

• Exact Mass: 219.18000
• Monoisotopic Mass: 219.17985606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 3.27660